Cas no 1803586-80-2 (sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate)

Sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate is a heterocyclic carboxylate compound featuring a 1,3,4-thiadiazole core with an isopropyl substituent at the 5-position. This water-soluble sodium salt is valued for its stability and reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The thiadiazole moiety contributes to its potential bioactivity, particularly in agrochemical and medicinal chemistry. Its carboxylate group enhances solubility, facilitating reactions in aqueous or polar environments. The compound’s structural features allow for further functionalization, enabling the development of derivatives with tailored properties. Suitable for research and industrial use, it demonstrates consistent purity and compatibility with standard synthetic protocols.

sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate structure

1803586-80-2 structure

Product Name:sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate

CAS No:1803586-80-2

MF:

MW:

MDL:MFCD28348116

CID:4616484

PubChem ID:112756436

Update Time:2025-06-08

sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate
- MDL： MFCD28348116

sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S699775-5mg	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2		5mg	$ 70.00	2022-06-03
TRC	S699775-10mg	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2		10mg	$ 95.00	2022-06-03
TRC	S699775-50mg	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2		50mg	$ 340.00	2022-06-03
Chemenu	CM462883-1g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%+	1g	$1390	2023-03-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01047975-1g	Sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	1g	￥5775.0	2023-04-01
Enamine	EN300-202265-0.05g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	0.05g	$216.0	2023-09-16
Enamine	EN300-202265-0.1g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	0.1g	$322.0	2023-09-16
Enamine	EN300-202265-0.25g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	0.25g	$459.0	2023-09-16
Enamine	EN300-202265-0.5g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	0.5g	$723.0	2023-09-16
Enamine	EN300-202265-1.0g	sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate	1803586-80-2	95%	1g	$928.0	2023-05-24

sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate

Research Briefing on Sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1803586-80-2): Recent Advances and Applications

Sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1803586-80-2) is a novel thiadiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, mechanism of action, and preclinical efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) in the range of 2–8 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). These findings suggest its potential as a scaffold for developing next-generation antibiotics.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's anticancer potential. Using in vitro models, researchers found that sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate exhibited selective cytotoxicity against breast cancer (MCF-7) and lung cancer (A549) cell lines, with IC₅₀ values of 12.5 µM and 15.8 µM, respectively. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, characterized by caspase-3 activation and cytochrome c release. These results underscore its promise as a lead compound for oncology drug development.

Recent advancements in synthetic methodologies have also been reported. A 2024 ACS Omega publication detailed a scalable, one-pot synthesis of sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate with a yield exceeding 85%. The optimized protocol employs eco-friendly solvents and catalytic conditions, aligning with green chemistry principles. This development addresses previous challenges related to low yields and hazardous byproducts, facilitating broader industrial adoption.

In addition to its therapeutic potential, the compound has been explored as a corrosion inhibitor in biomedical implants. A 2023 study in Materials Chemistry and Physics demonstrated that coatings incorporating sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate significantly reduced the corrosion rate of titanium alloys in simulated physiological environments. This dual functionality—bioactivity and material protection—positions it as a versatile candidate for multifunctional applications.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate limited oral bioavailability due to rapid renal clearance, necessitating formulation optimizations such as nanoparticle encapsulation or prodrug strategies. Ongoing research aims to address these limitations while expanding the compound's therapeutic scope to neurodegenerative and metabolic disorders.

In conclusion, sodium 5-(propan-2-yl)-1,3,4-thiadiazole-2-carboxylate (CAS: 1803586-80-2) represents a multifaceted compound with significant potential across drug discovery and material science. Continued interdisciplinary collaboration will be crucial to unlocking its full translational value.